Cas no 1616723-47-7 ((E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 1616723-47-7
• MF: C₁₅H₁₀ClFO
• MW: 260.690706729889
• CID: 4702441
• PubChem ID: 7515025
• Update Time: 2025-05-20

(E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• (E)-3-(3-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• Inchi： 1S/C15H10ClFO/c16-13-3-1-2-11(10-13)4-9-15(18)12-5-7-14(17)8-6-12/h1-10H/b9-4+
• InChI Key： YHHLZRMUSLSPPY-RUDMXATFSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 260.0404208g/mol
• Monoisotopic Mass: 260.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one

Comprehensive Guide to (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS 1616723-47-7): Properties, Applications, and Market Insights

(E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS 1616723-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This chalcone derivative features a unique molecular structure combining chlorophenyl and fluorophenyl groups, making it valuable for various applications. Researchers and industry professionals frequently search for information about its synthesis methods, biological activities, and potential uses in drug development.

The compound's chemical properties include a molecular weight of 260.69 g/mol and a purity typically exceeding 98%. Its E-configuration (trans-form) is particularly important for its biological interactions. Recent studies highlight its potential as a kinase inhibitor scaffold, with researchers exploring modifications to enhance its bioavailability and target specificity. These characteristics make it a subject of interest in medicinal chemistry optimization projects.

In pharmaceutical applications, (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one has shown promise in preliminary studies for its anti-inflammatory properties and potential anticancer effects. The presence of both chloro and fluoro substituents contributes to its electronic properties and binding affinity with biological targets. Current research focuses on its mechanism of action against specific enzyme targets, with particular interest in its structure-activity relationships (SAR).

The material science field has also explored this compound for its optical properties and potential in organic electronics. Its conjugated system allows for interesting photophysical characteristics, making it a candidate for OLED materials and sensor applications. Researchers are investigating its charge transport properties and thermal stability for these applications.

Market analysis indicates growing demand for CAS 1616723-47-7, particularly from contract research organizations (CROs) and pharmaceutical development companies. The compound's price varies based on purity and quantity, with current trends showing increased interest in custom synthesis services. Suppliers are responding to this demand by offering scale-up production capabilities and analytical characterization services.

Quality control for (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry verification. Storage recommendations generally suggest keeping the compound at 2-8°C in airtight containers protected from light. These handling protocols ensure stability for research and development purposes.

Recent patent filings reveal innovative applications of this chalcone derivative in combination therapies and as a chemical intermediate for more complex molecules. The scientific community continues to explore its potential through computational modeling and high-throughput screening approaches. These developments position CAS 1616723-47-7 as an important compound in modern drug discovery pipelines.

Environmental and safety considerations for (E)-3-(3-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) is recommended during handling. The compound's ecological impact and degradation pathways are subjects of ongoing investigation as part of green chemistry initiatives.

The future outlook for CAS 1616723-47-7 appears promising, with anticipated growth in both academic research and industrial applications. Emerging trends suggest potential uses in combination therapies and as a building block for novel materials. As research progresses, this compound may play an increasingly important role in addressing current challenges in healthcare and advanced materials development.